Cas no 931-55-5 (Diazene, phenyl-)
Diazene, phenyl- structure
Product Name:Diazene, phenyl-
Diazene, phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Diazene, phenyl-
- phenyldiazene
- p-Phenylenediimine
- SCHEMBL54675
- 931-55-5
- 4-Phenylenediimine
-
- Inchi: 1S/C6H6N2/c7-8-6-4-2-1-3-5-6/h1-5,7H
- InChI Key: RZGQJANKGMICOP-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)=N
Computed Properties
- Exact Mass: 106.053
- Monoisotopic Mass: 106.053
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 74.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 36.2Ų
Experimental Properties
- Density: 1.04
- Boiling Point: 130.1°Cat760mmHg
- Flash Point: 32.5°C
- Refractive Index: 1.554
Diazene, phenyl- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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